Cas no 1505353-45-6 (1-(4-methoxyphenyl)cyclobutylmethanol)

• Product Name: 1-(4-methoxyphenyl)cyclobutylmethanol
• CAS No: 1505353-45-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6394408
• PubChem ID: 83685050
• Update Time: 2025-05-21

1-(4-methoxyphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)cyclobutylmethanol
• EN300-1855582
• [1-(4-methoxyphenyl)cyclobutyl]methanol
• 1505353-45-6
• SCHEMBL21964989

• Inchi： 1S/C12H16O2/c1-14-11-5-3-10(4-6-11)12(9-13)7-2-8-12/h3-6,13H,2,7-9H2,1H3
• InChI Key： MJTSVDRIPVLNEQ-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=CC=2)OC)CCC1

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-methoxyphenyl)cyclobutylmethanol

Research Brief on 1-(4-methoxyphenyl)cyclobutylmethanol (CAS: 1505353-45-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

1-(4-methoxyphenyl)cyclobutylmethanol (CAS: 1505353-45-6) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its cyclobutylmethanol core and 4-methoxyphenyl substituent, has been explored for its unique physicochemical properties and biological activities. Recent studies have highlighted its role as a versatile intermediate in the synthesis of complex molecules and its potential as a pharmacophore in drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 1-(4-methoxyphenyl)cyclobutylmethanol as a building block for the development of novel kinase inhibitors. The researchers demonstrated that the compound's rigid cyclobutane ring and methoxy group contribute to enhanced binding affinity and selectivity toward specific kinase targets. Molecular docking studies revealed that the compound's structure allows for optimal interactions with the ATP-binding sites of certain kinases, making it a promising scaffold for further optimization.

In the field of chemical biology, 1-(4-methoxyphenyl)cyclobutylmethanol has been utilized as a probe to study enzyme mechanisms. A recent publication in ACS Chemical Biology described its use as a substrate analog for cytochrome P450 enzymes. The study showed that the compound undergoes regioselective oxidation, providing insights into the enzyme's active site topology and catalytic mechanism. These findings have implications for the design of more efficient biocatalysts and the development of enzyme inhibitors.

Pharmaceutical applications of 1-(4-methoxyphenyl)cyclobutylmethanol have also been explored in the context of central nervous system (CNS) drug discovery. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 reported that derivatives of this compound exhibit promising blood-brain barrier permeability and neuroprotective effects in in vitro models of neurodegenerative diseases. The methoxy group was found to play a crucial role in modulating the compounds' pharmacokinetic properties, while the cyclobutyl moiety contributed to reduced metabolic clearance.

Synthetic methodologies for 1-(4-methoxyphenyl)cyclobutylmethanol have seen significant advancements in recent years. A 2023 paper in Organic Process Research & Development described a scalable, green chemistry approach to its synthesis, featuring a photochemical [2+2] cycloaddition as the key step. This improved synthetic route offers higher yields and reduced environmental impact compared to traditional methods, addressing important considerations for industrial-scale production.

Looking forward, 1-(4-methoxyphenyl)cyclobutylmethanol continues to show promise across multiple research areas. Its unique structural features make it valuable for fragment-based drug discovery, materials science applications, and as a chiral auxiliary in asymmetric synthesis. Ongoing research is exploring its potential in targeted drug delivery systems and as a component of supramolecular assemblies. As synthetic methods continue to improve and biological evaluations progress, this compound is likely to remain an important focus of chemical biology and pharmaceutical research in the coming years.